6-Bromo-4,4-dimethyl-1H-benzo[D][1,3]oxazine-2(4H)-thione

• CAS No.: 304853-34-7
• Molecular Formula: C10H10BrNOS
• Molecular Weight: 272.16 g/mol
• IUPAC Name: 6-bromo-4,4-dimethyl-1H-3,1-benzoxazine-2-thione
• InChI: InChI=1S/C10H10BrNOS/c1-10(2)7-5-6(11)3-4-8(7)12-9(14)13-10/h3-5H,1-2H3,(H,12,14)
• InChI Key: PJJIGEUPSHUTDW-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C=CC(=C2)Br)NC(=S)O1)C

Description

6-Bromo-4,4-dimethyl-1H-benzo[D][1,3]oxazine-2(4H)-thione is a useful research compound. Its molecular formula is C10H10BrNOS and its molecular weight is 272.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The product was prepared, from 6-bromo-4,4-dimethyl-1,4-dihydro-benzo[d][1,3]oxazin-2-one and Lawesson's reagent using the procedure of Example 9, as a white solid: mp 221-222.5° C.; 1H-NMR (CDCl3) δ 9.38 (s, 1H, D2O exchangeable), 7.42 (dd, 1H, J=8.5, 2.1 Hz), 7.29 (d, 1H, J=2.0 Hz), 6.76 (d, 1H, J=8.4 Hz), 1.76 (s, 6H); MS (EI) m/z 272 ([M+H]+, 94%), 274 ([M+H]+, 100%).